N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide

• Molecular Formula: C24H19NO4
• Molecular Weight: 385.4 g/mol
• IUPAC Name: N-[(2-ethoxyphenyl)methyl]-9,10-dioxoanthracene-2-carboxamide
• InChI: InChI=1S/C24H19NO4/c1-2-29-21-10-6-3-7-16(21)14-25-24(28)15-11-12-19-20(13-15)23(27)18-9-5-4-8-17(18)22(19)26/h3-13H,2,14H2,1H3,(H,25,28)
• InChI Key: MDHZIHMDDPSOAY-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1CNC(=O)C2=CC3=C(C=C2)C(=O)C4=CC=CC=C4C3=O

Description

N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide, also known as EDA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EDA is a derivative of anthracene and is commonly used as a fluorescent probe to study protein-ligand interactions and enzyme activities. In

Mechanism of Action

The mechanism of action of N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide involves its ability to bind to proteins and undergo a conformational change upon binding. This conformational change leads to changes in the fluorescence properties of N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide, which can be monitored to study protein-ligand interactions and enzyme activities.
Biochemical and Physiological Effects:
N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide has no known biochemical or physiological effects on living organisms. It is a non-toxic compound and is commonly used in lab experiments.

Advantages and Limitations for Lab Experiments

N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide has several advantages for lab experiments. It is a highly specific and sensitive fluorescent probe that can be used to study protein-ligand interactions and enzyme activities. It is also non-toxic and does not have any known side effects. However, N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide has some limitations. It requires a high concentration to achieve a detectable fluorescence signal, which can limit its use in experiments with low protein concentrations. Additionally, N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide has a relatively short fluorescence lifetime, which can make it difficult to measure fluorescence intensity accurately.

Future Directions

There are several future directions for N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide research. One potential application is in the development of new drugs that target specific proteins. N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide can be used to screen potential drug candidates and study their interactions with target proteins. Another potential application is in the development of new diagnostic tools for diseases. N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide can be used to detect changes in protein function and activity, which can be indicative of disease. Finally, N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide can be used in the study of protein dynamics and folding, which can provide insights into protein structure and function.

Synthesis Methods

N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide is synthesized by reacting 2-ethoxybenzaldehyde with anthracene-9,10-dione in the presence of ammonium acetate. The reaction is carried out in a solvent mixture of acetic acid and acetic anhydride at a high temperature. The resulting product is purified by column chromatography to obtain pure N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide.

Scientific Research Applications

N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide has been widely used in scientific research as a fluorescent probe to study protein-ligand interactions and enzyme activities. It has been shown to bind to proteins with high affinity and specificity, making it a valuable tool for studying protein function and dynamics. N-(2-ethoxybenzyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide has also been used to study enzyme activities by monitoring changes in fluorescence intensity upon enzyme-catalyzed reactions.